![molecular formula C17H22O6 B8245959 3,5-Bis(tert-butoxycarbonyl)benzoic acid](/img/structure/B8245959.png)
3,5-Bis(tert-butoxycarbonyl)benzoic acid
Overview
Description
3,5-Bis(tert-butoxycarbonyl)benzoic acid is a useful research compound. Its molecular formula is C17H22O6 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Dendrimer Synthesis
3,5-Bis(tert-butoxycarbonyl)benzoic acid has been utilized in the synthesis of novel amino acid-based dendrimers. These dendrimers are synthesized using a convergent method, employing the BOP-peptide coupling method, demonstrating the compound's utility in creating complex molecular structures (Mulders et al., 1997).
Catalysis in Asymmetric Hydrogenation
The compound has applications in catalysis, particularly in the asymmetric hydrogenation of functionalized alkenes. Research shows its effectiveness in the preparation of chiral pharmaceutical ingredients, which is crucial for developing drugs with specific molecular orientations (Imamoto et al., 2012).
Synthesis of Hydroxylamines and Hydroxamic Acids
It's also been used in synthesizing hydroxylamine and hydroxamic acid derivatives, showcasing its versatility in organic synthesis. This includes the production of inhibitors for 5-lipoxygenase, an enzyme involved in inflammation and asthma (Staszak & Doecke, 1994).
Creation of Reactive Organic Molecules
In the field of organic chemistry, the compound has been employed to generate reactive organic molecules like 1-tert-butoxycarbonyl-3,4-didehydro-1H-pyrrole. This demonstrates its role in forming complex molecules with potential applications in synthetic chemistry (Liu et al., 1999).
Coordination Polymers and Photophysical Properties
The compound aids in creating lanthanide-based coordination polymers, which have significant implications in the study of photophysical properties. Such research is fundamental to developing materials with specific optical characteristics (Sivakumar et al., 2011).
Crosslinking in Peptide Synthesis
In peptide synthesis, this compound has been used to create crosslinking agents, which are vital for stabilizing specific peptide structures. This has applications in the synthesis of peptides and proteins with tailored functions (Engel et al., 1993).
Antioxidant Activity Study
The compound's derivatives have been studied for their antioxidant activity. These investigations contribute to understanding how specific molecular modifications can enhance or alter the antioxidant properties of a compound, which is crucial for developing new antioxidants (Smolyaninov et al., 2016).
Metal Oxide Surface Anchoring
It's also been used in synthesizing metal oxide surface anchors, demonstrating its potential in surface chemistry and material science. Such anchors are crucial for binding organic molecules to metal surfaces, which has various applications in catalysis and material coatings (Nakhle et al., 1999).
properties
IUPAC Name |
3,5-bis[(2-methylpropan-2-yl)oxycarbonyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22O6/c1-16(2,3)22-14(20)11-7-10(13(18)19)8-12(9-11)15(21)23-17(4,5)6/h7-9H,1-6H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXMTQDRVWJHJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=CC(=C1)C(=O)O)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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